Cas no 67674-19-5 (TRIETHANOLAMINE LINOLEATE)

• Product Name: TRIETHANOLAMINE LINOLEATE
• CAS No: 67674-19-5
• MF: C₂₄H₄₇NO₅
• MW: 429.633688211441
• CID: 966619
• PubChem ID: 6441715
• Update Time: 2025-04-19

TRIETHANOLAMINE LINOLEATE Chemical and Physical Properties

Names and Identifiers

• TRIETHANOLAMINE LINOLEATE
• 2-[bis(2-hydroxyethyl)amino]ethanol,(9Z,12Z)-octadeca-9,12-dienoic acid
• (9Z,12Z)-Octadeca-9,12-dienoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 9,12-Octadecadienoic acid (9Z,12Z)-, compd. with 2,2',2''-nitrilotris(ethanol) (1:1)
• AC1O5VTT
• EINECS 266-858-5
• Linoleic acid, triethanolamine salt
• DTXSID801022378
• SCHEMBL324502
• 67674-19-5

• Inchi： 1S/C18H32O2.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;8-4-1-7(2-5-9)3-6-10/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20);8-10H,1-6H2/b7-6-,10-9-;
• InChI Key： WXXOHSFUHUTFKS-NBTZWHCOSA-N
• SMILES： OC(CCCCCCC/C=C\C/C=C\CCCCC)=O.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 429.34561
• Monoisotopic Mass: 429.345424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 360.6°C at 760 mmHg
• Flash Point: 273°C
• PSA: 101.23
• LogP: 4.14980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives